Cas no 1260619-61-1 (4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt)

• Product Name: 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt
• CAS No: 1260619-61-1
• MF: C₁₄H₁₆NNaO₈
• MW: 352.287000656128
• CID: 4552482
• PubChem ID: 71312745
• Update Time: 2025-10-29

4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-Acetamidophenyl β-D-Glucuronide-d3 Sodium Salt
• 4-ACETAMIDOPHENYL B-D-GLUCURONIDE-D3, SODIUM SALT
• Acetaminophen Glucuronide-d3, Paracetamol Glucuronide-d3 (sodium salt)
• 4-Acetamidophenyl -D-Glucuronide-d3, Sodium Salt
• AcetaMinophen Glucuronide-d3 SodiuM Salt, ParacetaMol Glucuronide-d3 sodiuM salt
• [2H3]- 4-Acetamidophenyl β-D-Glucuronide Sodium Salt
• HY-W016034S
• 4-Acetamidophenyl
• 1260619-61-1
• 4-Acetamidophenyl beta-D-Glucuronide-d3 Sodium Salt
• CS-0374558
• 4-Acetamidophenyl ?-D-Glucuronide-d3 Sodium Salt
• Sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[(2,2,2-trideuterioacetyl)amino]phenoxy]oxane-2-carboxylate
• A-D-glucuronide-d3 (sodium)
• 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt

• Inchi： 1S/C14H17NO8.Na/c1-6(16)15-7-2-4-8(5-3-7)22-14-11(19)9(17)10(18)12(23-14)13(20)21;/h2-5,9-12,14,17-19H,1H3,(H,15,16)(H,20,21);/q;+1/p-1/t9-,10-,11+,12-,14+;/m0./s1/i11D,14D,19D;
• InChI Key： OINXIJJEOMGKPB-BKLYTMNSSA-M
• SMILES： [Na+].O(C1=CC=C(NC(=O)C)C=C1)[C@]1([2H])O[C@H](C([O-])=O)[C@@H](O)[C@H](O)[C@@]1([2H])O[2H]

Computed Properties

• Exact Mass: 352.09619099g/mol
• Monoisotopic Mass: 352.09619099g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 214-216°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt

Comprehensive Overview of 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt (CAS No. 1260619-61-1)

4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt (CAS No. 1260619-61-1) is a deuterium-labeled compound widely utilized in biomedical research, particularly in metabolite identification and drug metabolism studies. This stable isotope-labeled analog of 4-Acetamidophenyl b-D-Glucuronide serves as an internal standard in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) analyses, ensuring high precision in quantitative assays. Its deuterated form (d3) minimizes interference with endogenous metabolites, making it indispensable for pharmacokinetic research and biomarker discovery.

The growing demand for deuterated standards in precision medicine and personalized therapeutics has elevated the significance of compounds like 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt. Researchers frequently search for "deuterated glucuronide applications" or "stable isotope-labeled internal standards" to optimize their workflows. This compound’s role in cancer research and neurodegenerative disease studies aligns with trending topics such as "early disease detection" and "targeted therapy development," further driving its adoption.

From a structural perspective, the sodium salt form enhances solubility in aqueous solutions, facilitating its use in in vitro and in vivo experiments. The glucuronide moiety is critical for studying phase II metabolism, a hot topic in "drug-drug interaction" and "toxicology screening" queries. Its compatibility with high-throughput screening platforms also addresses the need for scalable solutions in pharmaceutical R&D.

Quality and purity are paramount for deuterated compounds, and CAS No. 1260619-61-1 is typically characterized by NMR and HPLC-UV to confirm isotopic enrichment (>98%) and chemical stability. Suppliers often highlight "certified reference materials" and "GMP-grade standards" to meet regulatory requirements in clinical trials and diagnostic assays.

In summary, 4-Acetamidophenyl b-D-Glucuronide-d3 Sodium Salt bridges gaps in translational research, answering pressing questions about metabolite profiling and drug safety. Its versatility ensures relevance in evolving fields like multi-omics integration and AI-driven biomarker prediction, making it a cornerstone of modern analytical chemistry.